Cas no 773136-03-1 (Ethyl 2,6-dinitrobenzoate)

Ethyl 2,6-dinitrobenzoate structure
Ethyl 2,6-dinitrobenzoate structure
Product name:Ethyl 2,6-dinitrobenzoate
CAS No:773136-03-1
MF:C9H8N2O6
MW:240.169622421265
MDL:MFCD06204638
CID:1056518
PubChem ID:53486275

Ethyl 2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,6-dinitrobenzoate
    • 2,6-dinitroBenzoic acid ethyl ester
    • AKOS022183115
    • AC-23460
    • FT-0742891
    • SY013040
    • AC6794
    • DTXSID10704880
    • MFCD06204638
    • CS-0455715
    • 773136-03-1
    • A923401
    • DB-075291
    • MDL: MFCD06204638
    • Inchi: InChI=1S/C9H8N2O6/c1-2-17-9(12)8-6(10(13)14)4-3-5-7(8)11(15)16/h3-5H,2H2,1H3
    • InChI Key: YAHSCVKMQNZMGB-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.03800
  • Monoisotopic Mass: 240.03823598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.94000
  • LogP: 2.72610

Ethyl 2,6-dinitrobenzoate Security Information

Ethyl 2,6-dinitrobenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2,6-dinitrobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR471106-5g
Ethyl 2,6-Dinitrobenzoate
773136-03-1
5g
£413.00 2023-08-31
eNovation Chemicals LLC
Y1189959-5g
Ethyl 2,6-Dinitrobenzoate
773136-03-1 95%
5g
$825 2024-07-20
eNovation Chemicals LLC
Y1189959-5g
Ethyl 2,6-Dinitrobenzoate
773136-03-1 95%
5g
$825 2025-02-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1526382-5g
Ethyl 2,6-dinitrobenzoate
773136-03-1 98%
5g
¥4586.00 2024-07-28
eNovation Chemicals LLC
Y1189959-5g
Ethyl 2,6-Dinitrobenzoate
773136-03-1 95%
5g
$825 2025-02-27

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Amadis Chemical Company Limited
(CAS:773136-03-1)Ethyl 2,6-dinitrobenzoate
A923401
Purity:99%
Quantity:5g
Price ($):871.0